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Compound of Interest

Compound Name: Butylacrylamide

Cat. No.: B8293616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-tert-

butylacrylamide (TBA) in a range of common solvents. The data presented is critical for

professionals in chemical synthesis, polymer science, and pharmaceutical development, where

TBA is utilized as a versatile monomer and intermediate. This document summarizes key

solubility data, details the experimental methodology for its determination, and provides visual

representations of the experimental workflow and solubility trends.

Quantitative Solubility Data
The solubility of N-tert-butylacrylamide is dependent on both the solvent and the temperature.

A key study in the Journal of Chemical & Engineering Data systematically measured the mole

fraction solubility of TBA in seven different solvents across a temperature range of 279.15 K to

353.15 K.[1][2][3] The data from this study is summarized in the table below for easy

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8293616?utm_src=pdf-interest
https://www.benchchem.com/product/b8293616?utm_src=pdf-body
https://www.benchchem.com/product/b8293616?utm_src=pdf-body
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.researchgate.net/publication/282491203_Determination_and_Correlation_of_Solubility_of_N_-_tert_-Butylacrylamide_in_Seven_Different_Solvents_at_Temperatures_between_27915_and_35315_K
https://asianpubs.org/index.php/ajchem/article/download/25_1_45/6119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8293616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temper
ature
(K)

Water Ethanol
Dichlor
ometha
ne

Ethyl
Acetate

Formam
ide

N,N-
Dimethy
lformam
ide
(DMF)

N,N-
Dimethy
lacetami
de
(DMAC)

279.15 0.0018 0.0381 0.0523 0.0645 0.0215 0.1895 0.2314

283.15 0.0021 0.0453 0.0621 0.0768 0.0258 0.2241 0.2732

288.15 0.0025 0.0552 0.0754 0.0931 0.0318 0.2713 0.3298

293.15 0.0030 0.0671 0.0919 0.1132 0.0392 0.3284 0.3971

298.15 0.0036 0.0815 0.1121 0.1378 0.0483 0.3955 0.4763

303.15 0.0043 0.0989 0.1367 0.1675 0.0595 0.4731 0.5682

308.15 0.0051 0.1198 0.1661 0.2033 0.0731 0.5615 0.6731

313.15 0.0061 0.1449 0.2013 0.2461 0.0895 0.6611 0.7912

318.15 0.0073 0.1749 0.2431 0.2969 0.1093 0.7721 0.9234

323.15 0.0087 0.2106 0.2926 0.3568 0.1331 - -

328.15 0.0104 0.2531 0.3511 0.4278 0.1614 - -

333.15 0.0125 0.3036 0.4201 0.5112 0.1951 - -

338.15 0.0149 0.3631 0.5012 0.6085 0.2351 - -

343.15 0.0178 0.4329 0.5962 0.7219 0.2823 - -

348.15 0.0212 0.5146 0.7071 0.8535 0.3379 - -

353.15 0.0253 0.6101 0.8361 - 0.4031 - -

Data sourced from the Journal of Chemical & Engineering Data.[1][2][3] Note: The solubility of

TBA in DMF and DMAC was not reported at higher temperatures in the cited study.

Other sources provide qualitative and single-point solubility data. For instance, N-tert-

butylacrylamide is described as sparingly soluble in water. One source indicates a water
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solubility of 1 g/L at 30°C and 3.8 g/L in unspecified organic solvents at 20°C.[2][4][5] Another

suggests a minimum water solubility of 9 g/L at ambient conditions.

Experimental Protocol: Synthetic Method for
Solubility Determination
The quantitative data presented above was obtained using a synthetic method, a common

technique for determining the solubility of a solid in a liquid. The following is a detailed protocol

based on the description of this method.

Objective: To determine the saturation solubility of N-tert-butylacrylamide in a given solvent at

various temperatures.

Apparatus:

Jacketed glass vessel

Constant temperature bath with circulator

Magnetic stirrer

Calibrated thermometer or thermocouple

Laser generator and photoelectric transducer (for precise detection of dissolution)

Analytical balance

Procedure:

Preparation:

Ensure the N-tert-butylacrylamide is of high purity (e.g., >99%).

Use analytical grade solvents.

Accurately weigh a specific amount of the chosen solvent and add it to the jacketed glass

vessel.
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Temperature Control:

Set the constant temperature bath to the desired starting temperature.

Allow the solvent in the jacketed vessel to equilibrate to the set temperature, ensuring

constant stirring.

Solute Addition:

Begin adding small, precisely weighed portions of N-tert-butylacrylamide to the solvent

while maintaining constant stirring.

Allow sufficient time between additions for the solute to dissolve completely. The complete

dissolution can be visually monitored or, for higher accuracy, by observing the intensity of

a laser beam passing through the solution. A constant maximum intensity indicates

complete dissolution.

Saturation Point Determination:

Continue adding the solute until a slight excess of solid remains undissolved, indicating

that the solution is saturated. This can be detected by a sudden and persistent decrease in

the intensity of the transmitted laser light.

To ensure equilibrium is reached, continue stirring the saturated solution for a prolonged

period (e.g., 2 hours).

Data Recording:

Record the total mass of the dissolved N-tert-butylacrylamide and the mass of the

solvent.

Record the equilibrium temperature.

Temperature Variation:

To determine the solubility at different temperatures, incrementally increase the

temperature of the constant temperature bath.
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At each new temperature, continue to add small, weighed portions of the solute until

saturation is reached again, following the same procedure as above.

Repeat this process for all desired temperature points.

Calculation:

For each temperature point, calculate the mole fraction solubility (x) using the following

formula: x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)] where:

m₁ is the mass of the solute (N-tert-butylacrylamide)

M₁ is the molar mass of the solute

m₂ is the mass of the solvent

M₂ is the molar mass of the solvent

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the synthetic method for determining the

solubility of N-tert-butylacrylamide.
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Caption: Experimental workflow for the synthetic method of solubility determination.

Logical Relationship of TBA Solubility in Different
Solvents
The solubility of N-tert-butylacrylamide shows a clear trend related to the nature of the

solvent. The following diagram illustrates the general relationship observed from the

experimental data.
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Caption: General trend of N-tert-butylacrylamide solubility in various solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8293616?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.researchgate.net/publication/282491203_Determination_and_Correlation_of_Solubility_of_N_-_tert_-Butylacrylamide_in_Seven_Different_Solvents_at_Temperatures_between_27915_and_35315_K
https://asianpubs.org/index.php/ajchem/article/download/25_1_45/6119
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/ThyroidMethods/2a/Method%202a_SOP_Solubility_Part%201-2_JRC132976.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9194805.htm
https://www.benchchem.com/product/b8293616#solubility-of-n-tert-butylacrylamide-in-different-solvents
https://www.benchchem.com/product/b8293616#solubility-of-n-tert-butylacrylamide-in-different-solvents
https://www.benchchem.com/product/b8293616#solubility-of-n-tert-butylacrylamide-in-different-solvents
https://www.benchchem.com/product/b8293616#solubility-of-n-tert-butylacrylamide-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8293616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8293616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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